Cas no 1179362-41-4 (4-Nitropicolinimidamide hydrochloride)

• Product Name: 4-Nitropicolinimidamide hydrochloride
• CAS No: 1179362-41-4
• MF: C₆H₇ClN₄O₂
• MW: 202.59837937355
• CID: 1030859
• PubChem ID: 53484959
• Update Time: 2025-10-28

4-Nitropicolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Nitropicolinimidamide hydrochloride
• 4-nitropyridine-2-carboximidamide,hydrochloride
• AKOS015843868
• 1179362-41-4
• 4-Nitropyridine-2-carboximidamide--hydrogen chloride (1/1)
• DTXSID00704298
• SCHEMBL23906963
• DB-358472
• 4-nitropicolinimidamidehydrochloride
• 4-NITROPYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE

• Inchi： 1S/C6H6N4O2.ClH/c7-6(8)5-3-4(10(11)12)1-2-9-5;/h1-3H,(H3,7,8);1H
• InChI Key： IHUHEWCGPMTBLA-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=CN=C(C(=N)N)C=1)=O

Computed Properties

• Exact Mass: 202.0257532g/mol
• Monoisotopic Mass: 202.0257532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4-Nitropicolinimidamide hydrochloride

Introduction to 4-Nitropicolinimidamide Hydrochloride (CAS No. 1179362-41-4)

4-Nitropicolinimidamide Hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1179362-41-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the nitroimidazole class, which is well-documented for its versatile biological activities. The presence of both a nitro group and an imidamide moiety in its molecular structure endows it with unique chemical properties, making it a promising candidate for further exploration in drug development.

The molecular structure of 4-Nitropicolinimidamide Hydrochloride consists of a pyridine ring substituted with a nitro group at the 4-position and an imidamide functional group at the 3-position. This arrangement contributes to its reactivity and potential interactions with biological targets. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations.

In recent years, there has been growing interest in the pharmacological properties of nitroimidazole derivatives due to their broad-spectrum antimicrobial and antitumor activities. Studies have demonstrated that compounds containing the nitroimidazole scaffold can exhibit inhibitory effects on enzymes and pathways involved in microbial metabolism, as well as induce apoptosis in cancer cells. 4-Nitropicolinimidamide Hydrochloride is no exception, and preliminary research suggests that it may possess similar mechanisms of action.

One of the most compelling aspects of 4-Nitropicolinimidamide Hydrochloride is its potential as a lead compound for the development of novel therapeutic agents. Researchers have been exploring its efficacy against various pathogens, including bacteria and fungi, by investigating its ability to disrupt essential metabolic processes. Additionally, its structural features make it amenable to modifications that could enhance its bioavailability and target specificity.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for their biological activity. 4-Nitropicolinimidamide Hydrochloride has been subjected to virtual screening studies to identify potential binding interactions with target proteins. These studies have highlighted its potential as an inhibitor of enzymes such as dihydrofolate reductase (DHFR), which is crucial for bacterial proliferation and also implicated in certain types of cancer.

The synthesis of 4-Nitropicolinimidamide Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the nitro group into the pyridine ring is typically achieved through electrophilic aromatic substitution, while the formation of the imidamide moiety involves condensation reactions between appropriate precursors. Optimization of these synthetic pathways is essential for scalable production.

In vitro studies have begun to unravel the mechanistic basis of 4-Nitropicolinimidamide Hydrochloride's biological effects. Initial experiments have shown that it can interfere with DNA replication in microbial cells by inhibiting key enzymes involved in nucleotide synthesis. Similarly, in cancer cell lines, it has demonstrated the ability to induce oxidative stress and disrupt mitochondrial function, leading to cell death. These findings underscore its potential as a multitargeted therapeutic agent.

The development of new drugs often requires thorough characterization of their physicochemical properties, including solubility, stability, and metabolic fate. 4-Nitropicolinimidamide Hydrochloride has been evaluated for these parameters to assess its suitability for clinical translation. Its solubility profile suggests that it may be suitable for oral administration or formulation into injectable solutions, depending on further optimization.

Regulatory agencies impose stringent requirements on new drug candidates, necessitating rigorous safety and efficacy testing before they can be approved for human use. 4-Nitropicolinimidamide Hydrochloride is currently undergoing preclinical studies to evaluate its toxicity profile and pharmacokinetic behavior. These studies are critical for identifying any potential adverse effects and determining appropriate dosage regimens.

The future prospects for 4-Nitropicolinimidamide Hydrochloride are promising, with ongoing research aimed at elucidating its full therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its development into a viable therapeutic agent. Advances in drug delivery systems may also enhance its efficacy by improving target specificity and reducing side effects.

In conclusion, 4-Nitropicolinimidamide Hydrochloride (CAS No. 1179362-41-4) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications in antimicrobial therapy and oncology make it a compound of great interest for further research and development.